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Compound of Interest

Compound Name: 4-(Phenylethynyl)piperidin-4-ol

Cat. No.: B12574883 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data for 4-
(Phenylethynyl)piperidin-4-ol has been identified in the public domain. The following guide is

based on the safety profiles of structurally similar compounds, including piperidin-4-ol, 4-

phenylpiperidin-4-ol, and other related piperidine derivatives. Researchers and drug

development professionals must exercise extreme caution and handle this compound as

potentially hazardous. All handling should be conducted by trained personnel in a controlled

laboratory setting.

This technical guide provides an in-depth overview of the inferred safety and handling protocols

for 4-(Phenylethynyl)piperidin-4-ol, designed for researchers, scientists, and drug

development professionals. Due to the absence of specific data for the target compound, this

guide synthesizes information from close structural analogs to provide a robust framework for

safe laboratory practices.

Hazard Identification and Classification
Based on analogs, 4-(Phenylethynyl)piperidin-4-ol is anticipated to be a hazardous

substance. The primary hazards are expected to be acute toxicity, skin and eye irritation, and

respiratory tract irritation.

GHS Classification (Inferred from Analogs like 4-Phenylpiperidin-4-ol):
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Hazard Class Hazard Category
GHS Hazard Statement
(Inferred)

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms (Inferred):

Exclamation Mark: For acute toxicity (oral), skin and eye irritation, and respiratory irritation.

Physical and Chemical Properties (Inferred)
Quantitative physical and chemical data for 4-(Phenylethynyl)piperidin-4-ol are not readily

available. The table below presents data for a close structural analog, 4-phenylpiperidin-4-ol, to

provide an estimation.

Property Value (for 4-Phenylpiperidin-4-ol)

Molecular Formula C₁₁H₁₅NO

Molecular Weight 177.24 g/mol

Appearance Solid (form not specified)

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Exposure Controls and Personal Protection
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Given the anticipated hazards, stringent exposure controls and the use of appropriate personal

protective equipment (PPE) are mandatory.

Engineering Controls:

Work should be conducted in a well-ventilated laboratory, preferably within a certified

chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection
Chemical safety goggles or a face shield (EN

166 compliant).

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber,

neoprene). Disposable gloves should be used

and changed frequently. A lab coat or chemical-

resistant apron should be worn.

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH-approved respirator with an

appropriate particulate filter is recommended.

Handling and Storage
Safe Handling Procedures:

Avoid all personal contact, including inhalation of dust or vapors.

Do not eat, drink, or smoke in areas where the compound is handled.

Wash hands thoroughly after handling.

Ground and bond containers and receiving equipment to prevent static discharge if the

material is a flammable solid.
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Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

First Aid Measures
In case of exposure, immediate medical attention is crucial.

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
Extinguishing Media:

Suitable: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.
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Unsuitable: Do not use a heavy water stream as it may spread the fire.

Specific Hazards Arising from the Chemical:

Combustion may produce toxic fumes of carbon monoxide, carbon dioxide, and nitrogen

oxides.

Protective Equipment for Firefighters:

Wear a self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures
Personal Precautions:

Evacuate personnel to a safe area.

Wear appropriate personal protective equipment (see Section 3).

Avoid breathing dust and contact with the substance.

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains.

Methods for Cleaning Up:

For small spills, carefully sweep up the material and place it into a suitable, labeled container

for disposal.

Avoid generating dust.

For large spills, dike the area and collect the material for disposal.

Experimental Protocols (Generalized from Analogs)
Handling of a Solid Piperidine Derivative:
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Preparation: Don all required PPE (lab coat, gloves, safety goggles) and ensure the

chemical fume hood is operational.

Weighing: Tare a suitable container on an analytical balance inside the fume hood. Carefully

transfer the required amount of the solid compound using a clean spatula.

Dissolution: Add the desired solvent to the container with the solid. Gently swirl or stir to

dissolve. If necessary, use a sonicator to aid dissolution.

Reaction Setup: Transfer the solution to the reaction vessel using a pipette or syringe.

Cleanup: Decontaminate all surfaces and equipment that came into contact with the

compound using an appropriate solvent and cleaning agent. Dispose of all contaminated

waste in a designated hazardous waste container.

Visualizations
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General Handling Workflow for Potentially Hazardous Solids

Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment

Verify Fume Hood Operation

Weigh Compound in Fume Hood

Dissolve in Appropriate Solvent

Transfer to Reaction Vessel

Decontaminate Surfaces & Glassware

Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: General workflow for handling potentially hazardous solid compounds.
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First Aid Response for Chemical Exposure

Immediate Actions

Medical Attention

Chemical Exposure Occurs

Remove from Exposure Source Flush Affected Area (Skin/Eyes) Move to Fresh Air (Inhalation)

Call for Emergency Medical Help

Provide SDS/Compound Information to Responders

Click to download full resolution via product page

Caption: Logical flow for first aid response following chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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